Cas no 63766-92-7 (1,2,3,4,5-Hexapentaen-1-one)

• Product Name: 1,2,3,4,5-Hexapentaen-1-one
• CAS No: 63766-92-7
• MF: C₆H₂O
• MW: 90.0794816017151
• CID: 425792
• PubChem ID: 23383255
• Update Time: 2025-04-19

1,2,3,4,5-Hexapentaen-1-one Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,5-Hexapentaen-1-one
• hexa-1,2,3,4,5-pentaen-1-one
• Hexapentaen-1-one
• DTXSID40633513
• 63766-92-7

• Inchi： 1S/C6H2O/c1-2-3-4-5-6-7/h1H2
• InChI Key： KWIVJZXGXHTKGN-UHFFFAOYSA-N
• SMILES： O=C=C=C=C=C=C

Computed Properties

• Exact Mass: 90.01056
• Monoisotopic Mass: 90.010564683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ynolates